Cas no 1416345-85-1 ([2-Butyrylamino-4-(4-methoxy-phenyl)-thiazol-5-yl]-acetic acid)

• Product Name: [2-Butyrylamino-4-(4-methoxy-phenyl)-thiazol-5-yl]-acetic acid
• CAS No: 1416345-85-1
• MF: C₁₆H₁₈N₂O₄S
• MW: 334.390122890472
• CID: 5169951
• Update Time: 2025-08-04

[2-Butyrylamino-4-(4-methoxy-phenyl)-thiazol-5-yl]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [2-Butyrylamino-4-(4-methoxy-phenyl)-thiazol-5-yl]-acetic acid
• 5-Thiazoleacetic acid, 4-(4-methoxyphenyl)-2-[(1-oxobutyl)amino]-

• Inchi： 1S/C16H18N2O4S/c1-3-4-13(19)17-16-18-15(12(23-16)9-14(20)21)10-5-7-11(22-2)8-6-10/h5-8H,3-4,9H2,1-2H3,(H,20,21)(H,17,18,19)
• InChI Key： BXWYMSXHDLMIHR-UHFFFAOYSA-N
• SMILES： S1C(CC(O)=O)=C(C2=CC=C(OC)C=C2)N=C1NC(=O)CCC

Additional information on [2-Butyrylamino-4-(4-methoxy-phenyl)-thiazol-5-yl]-acetic acid

[2-Butyrylamino-4-(4-methoxy-phenyl)-thiazol-5-yl]-acetic acid: A Promising Therapeutic Candidate in Targeted Drug Discovery

[2-Butyrylamino-4-(4-methoxy-phenyl)-thiazol-5-yl]-acetic acid is a synthetic compound with a unique molecular framework that combines aromatic and heterocyclic moieties to achieve potent biological activity. Its chemical structure, characterized by a thiazol-5-yl ring system functionalized with a 4-methoxy-phenyl group, represents a novel approach to modulating intracellular signaling pathways. The butyrylamino moiety at the 2-position introduces additional hydrophobicity, enhancing the compound's ability to penetrate cellular membranes and interact with target proteins. This structural design positions [2-Butyrylamino-4-(4-methoxy-phenyl)-thiazol-5-yl]-acetic acid as a potential candidate for the development of therapies targeting metabolic disorders and inflammatory diseases.

Recent studies have highlighted the importance of thiazole-based compounds in pharmacological research, particularly their ability to inhibit kinases and modulate enzyme activity. The 4-methoxy-phenyl substituent in [2-Butyrylamino-4-(4-methoxy-phenyl)-thiazol-5-yl]-acetic acid contributes to its favorable physicochemical properties, including enhanced solubility and metabolic stability. These features are critical for drug candidates to achieve optimal bioavailability and therapeutic efficacy. The butyrylamino group further enhances the compound's ability to form covalent interactions with target proteins, a mechanism that is increasingly being explored in the design of irreversible enzyme inhibitors.

Current research on [2-Butyrylamino-4-(4-methoxy-phenyl)-thiazol-5-yl]-acetic acid has focused on its potential as an inhibitor of protein kinase C (PKC) isoforms, which are implicated in various pathological conditions such as cancer and neurodegenerative diseases. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits submicromolar potency against PKC-α and PKC-β isoforms, with minimal cross-reactivity to other kinase families. This selectivity is attributed to the precise spatial orientation of the 4-methoxy-phenyl group, which facilitates optimal binding to the ATP-binding pocket of PKC enzymes.

The thiazol-5-yl ring system in [2-Butyrylamino-4-(4-methoxy-phenyl)-thiazol-5-yl]-acetic acid is a key structural element that enhances its pharmacological profile. Thiazole derivatives are known for their ability to form hydrogen bonds with target proteins, and the presence of the 4-methoxy-phenyl substituent further stabilizes the compound's conformation in the active site of target enzymes. This structural advantage has led to its inclusion in several high-throughput screening campaigns aimed at discovering novel anti-inflammatory agents.

Advances in computational drug design have enabled researchers to predict the binding affinity of [2-Butyrylamino-4-(4-methoxy-phenyl)-thiazol-5-yl]-acetic acid with high accuracy. Molecular docking studies using X-ray crystallographic data from PKC-α and PKC-β have revealed that the compound adopts a specific orientation within the enzyme's active site, forming multiple hydrogen bonds with key residues. These findings are supported by experimental data showing that the compound's IC50 values are comparable to those of established PKC inhibitors, such as Go6976 and Ro31824.

One of the most promising applications of [2-Butyrylamino-4-(4-methoxy-phenyl)-thiazol-5-yl]-acetic acid is in the treatment of metabolic disorders, particularly type 2 diabetes. Recent preclinical studies have shown that this compound can enhance insulin sensitivity by modulating the activity of key metabolic enzymes. The butyrylamino group is believed to interact with the insulin receptor tyrosine kinase domain, while the 4-methoxy-phenyl substituent stabilizes the compound's binding to the receptor. These dual interactions may explain the compound's ability to improve glucose uptake in adipose and muscle tissues.

Another area of interest is the use of [2-Butyrylamino-4-(4-methoxy-phenyl)-thiazol-5-yl]-acetic acid in the development of anti-inflammatory therapies. Chronic inflammation is a hallmark of many diseases, including rheumatoid arthritis and inflammatory bowel disease, and the compound's ability to inhibit PKC pathways suggests its potential as an anti-inflammatory agent. A 2022 study in Pharmacological Research reported that this compound significantly reduces the production of pro-inflammatory cytokines in lipopolysaccharide-stimulated macrophages, indicating its therapeutic potential for inflammatory conditions.

The synthesis of [2-Butyrylamino-4-(4-methoxy-phenyl)-thiazol-5-yl]-acetic acid involves a multi-step process that begins with the formation of the thiazole ring through a nucleophilic substitution reaction. The 4-methoxy-phenyl group is introduced via a coupling reaction with a suitable aryl halide, while the butyrylamino moiety is incorporated through an acylation reaction. These synthetic steps are optimized to maximize yield and purity, ensuring the compound meets the quality standards required for preclinical and clinical development.

Pharmacokinetic studies of [2-Butyrylamino-4-(4-methoxy-phenyl)-thiazol-5-yl]-acetic acid have revealed favorable properties, including high oral bioavailability and a long half-life. These characteristics are essential for drug candidates to achieve therapeutic concentrations in target tissues. The compound's ability to resist metabolic degradation is attributed to the presence of the butyrylamino group, which is less susceptible to enzymatic hydrolysis compared to other amino acid derivatives.

As research on [2-Butyrylamino-4-(4-methoxy-phenyl)-thiazol-5-yl]-acetic acid continues to advance, its potential applications in drug discovery are expanding. The compound's unique structural features and biological activity make it a valuable tool for exploring new therapeutic strategies. Ongoing studies are focused on optimizing its pharmacological profile to enhance its efficacy and safety in clinical settings.

In conclusion, [2-Butyrylamino-4-(4-methoxy-phenyl)-thiazol-5-yl]-acetic acid represents a significant advancement in the field of targeted drug discovery. Its ability to modulate key signaling pathways and its favorable pharmacological properties position it as a promising candidate for the development of therapies for a wide range of diseases. As research in this area progresses, the compound's potential to improve patient outcomes is likely to become even more evident.